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Compound Focus: Econazole Nitrate

CAS No.: 24169-02-6

Cat. No.: S526861

Parameter Details & Quantitative Findings

General Absorption Profile  Minimal systemic absorption after topical application to intact skin [1] [2].

| Plasma Concentration (Foam) | Adults (tinea pedis, 29 days): Mean C~max~ = 417 + 218 pg/mL (0.417
ng/mL); T~max~ = 6.8 £ 5.1 h; AUC~(0-12)~ = 3440 + 1920 pgeh/mL [3]. Pediatrics (12-17 years, 28
days): Mean plasma concentrations: Pre-dose = 397 + 289 pg/mL; 7h post-dose = 534 + 745 pg/mL; 11h
post-dose = 575 + 638 pg/mL [3]. | | Skin Layer Distribution | High concentration in the stratum corneum
(exceeding MIC for dermatophytes), therapeutic levels in the epidermis, and penetrates to the mid-dermis
[1]. | | Metabolism | Processed in the liver [2]. | | Elimination | Majority of the topically applied dose
remains on the skin. Systemically absorbed drug is excreted in urine and feces, primarily within 24 hours

[1]. ]

Experimental Protocols from Research

For researchers, the methodologies from recent advanced formulation studies provide a foundation for

pharmacokinetic and efficacy evaluations.

Protocol: Pharmacokinetic Study in Clinical Trials
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This method is used to generate the human PK data in the table above [3].

e Population: Patients (adults and pediatrics) with interdigital tinea pedis.

e Administration: Apply a mean daily amount of 2.4-3.2 g of econazole nitrate 1% foam to affected
feet once daily for 28-29 days.

e Sample Collection: Collect blood samples at predetermined times on the final day of treatment (e.g.,
pre-dose, 1, 2, 4, 6, 8, 12 hours post-application).

e Analysis: Measure econazole plasma concentrations using a validated bioanalytical method.

Protocol: In Vitro Drug Release & Permeation

This common method assesses release and skin penetration potential of new formulations [4] [5].

e Apparatus: Franz diffusion cell.

¢ Membrane: Synthetic membrane or excised animal/human skin.

¢ Receptor Medium: Phosphate buffer (pH 7.4), sometimes with a co-solvent like methanol.

e Procedure: Place formulation in the donor compartment. Maintain receptor phase at 37£0.5°C with
continuous stirring.

e Sampling: Withdraw samples from the receptor compartment at fixed intervals over 12-24 hours and
analyze drug content via UV-Vis spectroscopy or HPLC.

Protocol: Preparation of Nanoemulgel Formulation

This is a sample advanced formulation protocol from a recent study [4].

e Objective: Enhance skin penetration and sustained release of Econazole Nitrate.
e Method:
o Solubility Screening: Determine solubility of Econazole Nitrate in various oils, surfactants,
and co-surfactants.
o Nanoemulsion Formation: Formulate a nanoemulsion using high-speed homogenization with
selected components (e.g., Oleic acid, Tween 80, PEG 400).
o Gel Incorporation: Incorporate the optimized nanoemulsion into a gelling agent (e.g., Carbopol
940) to form the final nanoemulgel.
e Characterization: Evaluate for particle size, zeta potential, entrapment efficiency, drug content,
viscosity, pH, and in vitro drug release.

Mechanism of Action and Signaling Pathways
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Econazole nitrate's primary and repurposed mechanisms are illustrated in the diagram below.
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Diagram summarizing the primary antifungal and repurposed anticancer mechanisms of Econazole Nitrate.

Research Gaps and Future Directions
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¢ Human Systemic PK: A comprehensive human pharmacokinetic profile, including volume of
distribution, half-life, and clearance after topical administration, is not fully established [1] [2].

¢ Metabolic Pathways: The specific metabolites and full excretory fate of econazole nitrate in
humans require further elucidation [1] [2].

¢ Clinical Translation: Research on econazole's potential in cancer therapy is in early stages (in vitro
and animal models), and its efficacy in humans remains unknown [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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